1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]azocane

• IUPAC Name: azocan-1-yl-(2-benzyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C18H22N2OS/c21-18(20-11-7-2-1-3-8-12-20)16-14-22-17(19-16)13-15-9-5-4-6-10-15/h4-6,9-10,14H,1-3,7-8,11-13H2
• InChI Key: CSTBVUNQGNSSIY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C(=O)C2=CSC(=N2)CC3=CC=CC=C3
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

Benzyl is a functional group (or a segment of a molecule) derived from benzene. Thiazole is a type of organic compound that contains a ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms. Azocane is a saturated heterocycle that consists of eight carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of compounds containing benzyl, thiazole, and azocane groups would likely involve complex organic reactions. For example, thiazoles can be synthesized through the reaction of α-haloketones and thioamides.

Molecular Structure Analysis

The molecular structure of a compound containing benzyl, thiazole, and azocane groups would be quite complex. The benzyl group would provide aromaticity, the thiazole ring would introduce heteroatoms (sulfur and nitrogen), and the azocane ring would add a degree of saturation.

Chemical Reactions Analysis

The chemical reactions involving such a compound would depend on the specific conditions and reagents used. Thiazoles are known to participate in a variety of reactions, including nucleophilic substitutions and electrophilic additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of such a compound would depend on its exact structure. Factors that could influence these properties include the presence of polar groups, the degree of saturation, and the presence of aromatic rings.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many drugs work by binding to specific proteins in the body and altering their activity.

Safety and Hazards

The safety and hazards associated with such a compound would depend on its exact structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

Future research could explore the synthesis of new compounds containing benzyl, thiazole, and azocane groups, as well as their potential applications in fields such as medicine and materials science.